Cas no 937064-36-3 (3-(2-amino-5-chlorophenoxy)propan-1-ol)

• Product Name: 3-(2-amino-5-chlorophenoxy)propan-1-ol
• CAS No: 937064-36-3
• MF: C₉H₁₂ClNO₂
• MW: 201.650081634521
• CID: 6439333
• PubChem ID: 57778218
• Update Time: 2025-10-25

3-(2-amino-5-chlorophenoxy)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-amino-5-chlorophenoxy)propan-1-ol
• 1-Propanol, 3-(2-amino-5-chlorophenoxy)-

• Inchi： 1S/C9H12ClNO2/c10-7-2-3-8(11)9(6-7)13-5-1-4-12/h2-3,6,12H,1,4-5,11H2
• InChI Key： SYDTVOJUFJRQAH-UHFFFAOYSA-N
• SMILES： C(O)CCOC1=CC(Cl)=CC=C1N

Experimental Properties

• Density: 1.274±0.06 g/cm3(Predicted)
• Boiling Point: 351.7±27.0 °C(Predicted)
• pka: 14.78±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 3-(2-amino-5-chlorophenoxy)propan-1-ol

Recent Advances in the Study of 3-(2-amino-5-chlorophenoxy)propan-1-ol (CAS: 937064-36-3)

The compound 3-(2-amino-5-chlorophenoxy)propan-1-ol (CAS: 937064-36-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound for drug development. This research brief aims to summarize the latest findings and provide insights into the current state of research on this compound.

One of the key areas of investigation has been the synthesis and optimization of 3-(2-amino-5-chlorophenoxy)propan-1-ol. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in drug development. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts have facilitated a better understanding of its chemical behavior and reactivity.

Pharmacological studies have revealed that 3-(2-amino-5-chlorophenoxy)propan-1-ol exhibits notable activity in modulating specific biological pathways. Preliminary in vitro and in vivo experiments suggest its potential as an anti-inflammatory and antimicrobial agent. For instance, recent findings indicate that the compound can inhibit the production of pro-inflammatory cytokines, making it a candidate for treating inflammatory diseases. Additionally, its antimicrobial properties have been tested against a range of bacterial strains, with encouraging results that warrant further exploration.

The mechanism of action of 3-(2-amino-5-chlorophenoxy)propan-1-ol is another focal point of current research. Studies utilizing molecular docking and computational modeling have provided insights into its interactions with target proteins. These simulations suggest that the compound binds to specific active sites, thereby inhibiting enzymatic activity or modulating protein function. Such findings are instrumental in designing derivatives with enhanced efficacy and selectivity, paving the way for the development of next-generation therapeutics.

Despite these promising developments, challenges remain in the clinical translation of 3-(2-amino-5-chlorophenoxy)propan-1-ol. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Researchers are also exploring formulation strategies to improve its pharmacokinetic profile. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the compound's progression into clinical trials.

In conclusion, 3-(2-amino-5-chlorophenoxy)propan-1-ol (CAS: 937064-36-3) represents a promising candidate for further drug development. Its diverse pharmacological activities and well-characterized synthetic pathways make it a valuable subject of study. Ongoing research aims to refine its properties and explore its therapeutic potential across various disease models. As the field advances, this compound may emerge as a key player in the development of novel treatments for inflammatory and infectious diseases.